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Triamylamine: Properties & Hazards Overview

The table below summarizes the key identifying information and hazards associated with Triamylamine.

Property Description

CAS Number 621-77-2 [1]

Synonyms Tri-n-pentylamine, Tripentylamine [1]

General
Description

Clear colorless to yellow liquid with an amine odor [1].

Major Hazards Corrosive. Causes serious or permanent injury (Health hazard level 3).
Combustible liquid [1].

Flash Point 215°F (102°C) [1]

Frequently Asked Questions (FAQ)
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What are the primary health hazards of Triamylamine?

This compound is corrosive and causes irritation upon contact with skin, eyes, or mucous membranes [1].

The NFPA 704 health hazard rating is 3, indicating it can cause serious or permanent injury [1].

What should I do in case of accidental exposure?

Eye Contact: Immediately check for and remove any contact lenses. Flush the eyes with water or a
normal saline solution for 20-30 minutes while seeking medical attention. Do not use ointments or

medications without a physician's instruction. Transport the victim to a hospital immediately [1].
Skin Contact: Immediately flood the affected skin with water while removing and isolating

contaminated clothing. Gently and thoroughly wash the area with soap and water. If symptoms like
redness or irritation develop, call a physician immediately and be prepared to transport the victim to a

hospital [1].
Inhalation: Immediately leave the contaminated area and breathe fresh air. If symptoms develop, call

a physician and be prepared to transport the victim to a hospital [1].
Ingestion: Do not induce vomiting. If the victim is conscious and not convulsing, give 1-2 glasses

of water to dilute the chemical and call a hospital or poison control center immediately [1].

How should a spill be handled?

For a small spill, use absorbent paper to pick up the liquid. Seal the contaminated clothing and absorbent

paper in a vapor-tight plastic bag for disposal. Clean all contaminated surfaces by washing with a solvent

like alcohol, followed by a strong soap and water solution [1].

In all cases, isolate the spill or leak area in all directions for at least 50 meters (150 feet) for liquids [1].

How do I fight a fire involving Triamylamine?

Use a dry chemical, carbon dioxide, foam, or halon extinguisher [1]. If a large container like a tank is

involved in a fire, isolate the area for 800 meters (1/2 mile) in all directions and consider initial evacuation

for the same distance [1].
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What personal protective equipment (PPE) is recommended?

Where the chemical is weighed and diluted, a NIOSH-approved half-face respirator equipped with an

organic vapor/acid gas cartridge and a dust/mist filter is recommended [1]. Self-Contained Breathing

Apparatus (SCBA) should be used when entering an unknown atmosphere [1].

How should Triamylamine be stored?

You should protect this chemical from exposure to light. Keep the container tightly closed under an inert

atmosphere, and store it under refrigerated temperatures [1].

Experimental Handling Workflow

The following diagram outlines the key steps for safely handling Triamylamine in a laboratory setting,

based on the guidelines above.
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Start Handling
Triamylamine

Don Appropriate PPE:
Half-face respirator

(organic vapor/acid gas cartridge)

Work in Well-Ventilated Area
or Fume Hood

Proper Storage:
Tightly sealed, inert atmosphere,
protected from light, refrigerated

Monitor for Spills or Leaks

Small Spill?

Use absorbent paper.
Solvent wash (alcohol)

then soap/water.

 Yes

ISOLATE AREA 50m.
Evacuate. Call for help.

 No

Exposure Occurs?

Administer First Aid:
/Ski l h i h

 Yes
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Eyes/Skin: Flush with water.
Inhalation: Fresh air.

Ingestion: Do NOT induce vomiting.

End Procedure

 No

Seek Medical Attention

Click to download full resolution via product page

Important Limitations and Next Steps

Please be aware that the information found is from general chemical safety databases and is not a complete

set of instructions.

Lack of Detailed Disposal Information: The search results do not provide specific disposal
protocols for Triamylamine waste.

Dated Information: Some referenced data (e.g., from 1992) may not reflect the most current best
practices [1].

For definitive and up-to-date handling and disposal procedures, you must consult the current Safety Data

Sheet (SDS) provided by your chemical supplier and adhere to your institution's Environmental Health

and Safety (EHS) protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [handling and disposal guidelines for Triamylamine]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b702404#handling-and-

disposal-guidelines-for-triamylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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